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Compound of Interest

Compound Name: Triethyl 2-phosphonopropionate

Cat. No.: B032471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethyl 2-phosphonopropionate (TEPP) is an organophosphorus compound widely utilized

as a key reagent in organic synthesis.[1] Its chemical structure, featuring a phosphonate group

adjacent to a propionate ester, makes it a valuable tool for carbon-carbon bond formation,

particularly in the construction of α,β-unsaturated esters.[2][3] This technical guide provides an

in-depth review of TEPP, covering its synthesis, core reactivity in the Horner-Wadsworth-

Emmons reaction, and various applications. Detailed experimental protocols, quantitative data,

and mechanistic diagrams are presented to serve as a comprehensive resource for scientific

professionals.

Table 1: Physicochemical Properties of Triethyl 2-Phosphonopropionate
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Property Value Reference

CAS Number 3699-66-9 [4]

Molecular Formula C9H19O5P [4]

Molecular Weight 238.22 g/mol [4]

Appearance Clear, colorless liquid [2]

Boiling Point 143-144 °C at 12 mmHg [5]

Density 1.111 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.431 [5]

Solubility
Miscible with chloroform and

methanol
[2]

Synthesis of Triethyl 2-Phosphonopropionate
The most common and efficient method for synthesizing TEPP and other phosphonates is the

Michaelis-Arbuzov reaction.[6][7] This reaction involves the nucleophilic attack of a trialkyl

phosphite, such as triethyl phosphite, on an alkyl halide, in this case, an ethyl 2-halopropionate.

[7][8] The reaction proceeds via an SN2 mechanism, initially forming a phosphonium salt

intermediate, which then dealkylates to yield the final phosphonate product.[7]

The general workflow for this synthesis is outlined below.
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Michaelis-Arbuzov Synthesis Workflow

Triethyl Phosphite +
Ethyl 2-bromopropionate

Combine Reactants
(Neat or with Solvent)

1.2 : 1.0 equiv

Heat under Inert Atmosphere
(e.g., 150-160 °C)

Phosphonium Salt Intermediate
(Transient)

SN2 Dealkylation by Br⁻

Cool to Room Temperature

Fractional Distillation
under Vacuum

Triethyl 2-Phosphonopropionate
(TEPP)
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Horner-Wadsworth-Emmons (HWE) Mechanism

TEPP
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Nucleophilic

Addition

Aldehyde (R-CHO)

Oxaphosphetane
Intermediate Syn-Elimination

(E)-Alkene

Phosphate Salt
(Water-soluble)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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